2-chloro-5-(hydroxymethyl)Benzenesulfonamide

• IUPAC Name: 2-chloro-5-(hydroxymethyl)benzenesulfonamide
• InChI: InChI=1S/C7H8ClNO3S/c8-6-2-1-5(4-10)3-7(6)13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key: SVXLFINAAAFSNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CO)S(=O)(=O)N)Cl
• Molecular Formula: C7H8ClNO3S
• DSSTOX Substance ID: DTXSID301256233
• Molecular Weight: 221.66 g/mol
• CAS RN: 90196-34-2

Description

“2-chloro-5-(hydroxymethyl)Benzenesulfonamide” is a chemical compound with the molecular formula C7H8ClNO3S and a molecular weight of 221.66.

Molecular Structure Analysis

The molecular structure of “2-chloro-5-(hydroxymethyl)Benzenesulfonamide” consists of a benzene ring substituted with a chloro group, a hydroxymethyl group, and a sulfonamide group.

Synthesis routes and methods I

Procedure details

To a solution of methyl 3-(aminosulfonyl)-4-chlorobenzoate (950 mg, 3.8 mmol) in THF/EtOH (40 mL, 1:1), CaCl2 (843 mg, 7.6 mmol) and NaBH4 (575 mg, 15.2 mmol) were added in one portion respectively. The reaction mixture was stirred at room temperature for 6 hours, then quenched with water. 1 M aqueous citric acid (10 mL) was added to the mixture and extracted with EtOAc (3×100 mL). The extracts were combined, washed with brine, and dried (Na2SO4). The solvent was evaporated to afford the product (696 mg, 83%) as a white solid. MS (ES+) m/z 244 [M+Na]+.

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-3-sulfamoyl-benzoic acid ethyl ester (46.95 g, 166 mmol) in 500 mL of dry tetrahydrofuran is added dropwise, with stirring, 199 mL of a 2 M solution of lithium borohydride in tetrahydrofuran. The mixture is stirred and refluxed for 5 hr, then left at room temperature for 18 h, and is then carefully diluted with 400 mL of water. The mixture is cooled to 4° C. for 24 hours and filtered to yield 32.7 g (82%) of the title compound as an off-white solid.